Cas no 871332-88-6 (3-(N-Propylaminocarbonyl)-5-nitrophenylboronic acid)

• Product Name: 3-(N-Propylaminocarbonyl)-5-nitrophenylboronic acid
• CAS No: 871332-88-6
• MF: C₁₀H₁₃BN₂O₅
• MW: 252.031622648239
• MDL: MFCD07783880
• CID: 719324
• PubChem ID: 44784900
• Update Time: 2024-10-26

3-(N-Propylaminocarbonyl)-5-nitrophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Propylcarbamoyl)-5-nitrophenylboronic acid
• 3-(n-Propylcarbamoyl)-5-nitrobenzeneboronic acid
• [3-nitro-5-(propylcarbamoyl)phenyl]boronic acid
• 3-(N-PROPYLAMINOCARBONYL)-5-NITROPHENYLBORONIC ACID
• Boronic acid,B-[3-nitro-5-[(propylamino)carbonyl]phenyl]-
• 3-(n-PropylcarbaMoyl)-5-nitrobenzeneboronic acid, 98%
• N-propyl 3-borono-5-nitrobenzamide
• (3-nitro-5-(propylcarbamoyl)phenyl)boronic acid
• [3-nitro-5-[oxo(propylamino)methyl]phenyl]boronic acid
• Boronic acid, B-[3-nitro-5-[(propylamino)carbonyl]phenyl]-
• DB-021744
• BS-24084
• MFCD07783880
• 3-NITRO-5-(PROPYLCARBAMOYL)PHENYLBORONIC ACID
• CS-0175947
• 871332-88-6
• DTXSID40660687
• AKOS015839621
• 3-(N-Propylaminocarbonyl)-5-nitrophenylboronic acid

• MDL： MFCD07783880
• Inchi： 1S/C10H13BN2O5/c1-2-3-12-10(14)7-4-8(11(15)16)6-9(5-7)13(17)18/h4-6,15-16H,2-3H2,1H3,(H,12,14)
• InChI Key： HNHYFGGDBCBQMF-UHFFFAOYSA-N
• SMILES： B(C1=CC(C(NCCC)=O)=CC([N+]([O-])=O)=C1)(O)O

Computed Properties

• Exact Mass: 252.09200
• Monoisotopic Mass: 252.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115A^2

Experimental Properties

• Density: 1.334
• Melting Point: 190-192℃
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.566
• PSA: 115.38000
• LogP: 0.32850
• Vapor Pressure: Not available
• pka: 6.27±0.10(Predicted)

3-(N-Propylaminocarbonyl)-5-nitrophenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)